5-(2-Furanyl)-2-oxazolecarboxaldehyde

• Molecular Formula: C8H5NO3
• Molecular Weight: 163.13 g/mol
• IUPAC Name: 5-(furan-2-yl)-1,3-oxazole-2-carbaldehyde
• InChI: InChI=1S/C8H5NO3/c10-5-8-9-4-7(12-8)6-2-1-3-11-6/h1-5H
• InChI Key: COUGAKGZEBIWIK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CN=C(O2)C=O

Description

5-(2-Furanyl)-2-oxazolecarboxaldehyde is a heterocyclic compound featuring an oxazole ring substituted at position 5 with a 2-furanyl group and an aldehyde functional group at position 2. The oxazole core contributes to its aromaticity and reactivity, while the furanyl substituent introduces additional oxygen-based electronic effects. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals, due to its reactive aldehyde moiety and heterocyclic stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below highlights key structural differences and similarities between 5-(2-Furanyl)-2-oxazolecarboxaldehyde and related compounds:

Table 1: Structural Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Heterocycle	Position 5 Substituent	Functional Group	Key Features
5-(2-Furanyl)-2-oxazolecarboxaldehyde	C₈H₅NO₃	163.13	Oxazole	2-Furanyl	Aldehyde (C2)	Reactive aldehyde, polar furan group
2-Phenyloxazole-5-carboxylic acid	C₁₀H₇NO₃	205.17	Oxazole	Phenyl	Carboxylic acid (C5)	Acidic, ionizable, aromatic phenyl
5-Furan-2-yl-isoxazole-3-carboxylic acid	C₈H₅NO₄	179.13	Isoxazole	2-Furanyl	Carboxylic acid (C3)	Isoxazole core, higher polarity
5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether	C₁₃H₁₃N₃O₆	307.26	Oxazole	4-Hydroxy-3-nitrophenyl	Oxime ether (C2)	Stabilized aldehyde, nitro group

Key Observations:

• Heterocycle Differences : The oxazole (in the target compound) and isoxazole (in ) differ in nitrogen and oxygen positioning, affecting electronic distribution and stability. Isoxazoles are generally less stable due to weaker aromaticity .
• Functional Groups : The aldehyde group in the target compound is highly reactive, enabling condensation reactions, while carboxylic acid derivatives (e.g., 2-Phenyloxazole-5-carboxylic acid) are more stable and ionizable, influencing solubility and bioavailability .

Physicochemical Properties

Table 2: Comparative Physicochemical Data

Compound Name	Solubility (Predicted)	Reactivity	Stability
5-(2-Furanyl)-2-oxazolecarboxaldehyde	Moderate in polar solvents	High (aldehyde oxidation/condensation)	Sensitive to oxidation
2-Phenyloxazole-5-carboxylic acid	High in aqueous basic pH	Low (carboxylic acid derivatization)	High
5-Furan-2-yl-isoxazole-3-carboxylic acid	Moderate in DMSO	Moderate (acid-catalyzed reactions)	Moderate
5-(4-Hydroxy-3-nitrophenyl)-2-oxazolecarboxaldehyde oxime ether	Low in water	Low (oxime ether stability)	High

Key Findings:

• The target compound’s aldehyde group makes it prone to oxidation, necessitating inert storage conditions. In contrast, the oxime ether derivative () exhibits enhanced stability .